Cas no 78650-03-0 (4-(4-Methoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine)

• Product Name: 4-(4-Methoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine
• CAS No: 78650-03-0
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• MDL: MFCD04193086
• CID: 3029945
• PubChem ID: 3865888
• Update Time: 2025-10-29

4-(4-Methoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-甲氧苯基)-1,4-二氢[1,3,5]三嗪并[1,2-A]苯并咪唑-2-胺
• 4-(4-methoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 4-(4-methoxyphenyl)-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 4-(4-Methoxyphenyl)-1,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-amine
• 4-(4-Methoxyphenyl)-1,4-dihydro[1,3,5]triazino-[1,2-a]benzimidazol-2-amine
• 4-(4-methoxyphenyl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 4-(4-Methoxy-phenyl)-1,4-dihydro-benzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-ylamine
• HMS1919B18
• ALBB-0
• Z55175981
• AKOS000270144
• SR-01000115361
• MFCD04193086
• CCG-94883
• 4-(4-METHOXY-PHENYL)-1,4-DIHYDRO-BENZO[4,5]IMIDAZO[1,2-A][1,3,5]TRIAZIN-2+
• ALBB-017310
• AKOS022069392
• 1,3,5-triazino[1,2-a]benzimidazol-2-amine, 1,4-dihydro-4-(4-methoxyphenyl)-
• STK167346
• NCGC00141974-01
• 4-(4-Methoxyphenyl)-3,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2(1h)-imine
• LS-05593
• AKOS016039879
• 4-(4-methoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-ylamine
• AKOS005500827
• H32084
• STK291588
• EN300-02699
• 4-(4-methoxyphenyl)-4,10-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AKOS001321024
• 4-(4-METHOXYPHENYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE
• 13-(4-METHOXYPHENYL)-1,8,10,12-TETRAAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2,4,6,8,11-PENTAEN-11-AMINE
• 78650-03-0
• SR-01000115361-1
• 13-(4-methoxyphenyl)-1,8,10,12-tetraazatricyclo[7.4.0.0,2,7]trideca-2(7),3,5,8,11-pentaen-11-amine
• CHEMBL1334849
• CS-0302798
• AJ-292/42598806
• STK576030
• 4-(4-Methoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine

• MDL： MFCD04193086
• Inchi： 1S/C16H15N5O/c1-22-11-8-6-10(7-9-11)14-19-15(17)20-16-18-12-4-2-3-5-13(12)21(14)16/h2-9,14H,1H3,(H3,17,18,19,20)
• InChI Key： OCDILDPUWQBWFA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1N=C(N)NC2=NC3C=CC=CC=3N12

Computed Properties

• Exact Mass: 293.12766012Da
• Monoisotopic Mass: 293.12766012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.5

4-(4-Methoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine Security Information

• HazardClass：IRRITANT

Additional information on 4-(4-Methoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine

4-(4-Methoxyphenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine (CAS 78650-03-0): A Comprehensive Overview

4-(4-Methoxyphenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine (CAS 78650-03-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This triazino-benzimidazole derivative combines unique structural features that make it valuable for various applications, particularly in drug discovery and organic electronics. The compound's molecular architecture, featuring both triazine and benzimidazole moieties, contributes to its distinctive chemical and physical properties.

Recent studies highlight the growing interest in 4-(4-Methoxyphenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine as a potential scaffold for developing novel therapeutic agents. Researchers are particularly intrigued by its possible applications in targeting specific enzyme systems, given the known biological activities of both triazine and benzimidazole derivatives in medicinal chemistry. The presence of the 4-methoxyphenyl group adds an interesting dimension to its molecular interactions, potentially influencing both solubility and binding characteristics.

The synthesis of CAS 78650-03-0 typically involves multi-step organic reactions that carefully construct the fused triazino-benzimidazole ring system. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting current trends in sustainable chemical production. Analytical characterization of this compound often employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

In material science applications, 4-(4-Methoxyphenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine shows promise due to its conjugated π-electron system. This structural feature makes it potentially useful in organic semiconductors, photovoltaic materials, and other electronic applications where controlled electron delocalization is desired. The compound's thermal stability and photophysical properties are currently under investigation by several research groups worldwide.

The pharmaceutical industry has shown particular interest in triazino-benzimidazole derivatives like CAS 78650-03-0 due to their structural similarity to known bioactive molecules. Computational chemistry studies suggest that modifications to the 4-methoxyphenyl substituent or the triazine core could yield compounds with optimized pharmacokinetic profiles. These virtual screening approaches align with current trends in computer-aided drug design and personalized medicine development.

From a commercial perspective, 4-(4-Methoxyphenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine remains a specialty chemical with limited but growing availability. Suppliers typically offer it in milligram to gram quantities for research purposes, with purity specifications often exceeding 95%. The compound's market position reflects the broader trend toward specialized, high-value intermediates in pharmaceutical and materials research.

Safety considerations for handling CAS 78650-03-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this material. Researchers should consult the latest safety data sheets and conduct appropriate risk assessments before experimental work.

Future research directions for 4-(4-Methoxyphenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine may explore its potential as a building block for more complex molecular architectures. The compound's versatility makes it attractive for developing molecular probes, catalysts, or functional materials with tailored properties. As synthetic methodologies advance, we anticipate seeing more derivatives of this triazino-benzimidazole scaffold in both academic and industrial settings.

The environmental fate and biodegradation pathways of CAS 78650-03-0 represent another important area for future investigation. With increasing emphasis on green chemistry and sustainable development, understanding the ecological impact of such specialized compounds becomes crucial. Preliminary computational predictions suggest moderate environmental persistence, but experimental validation is needed.

In summary, 4-(4-Methoxyphenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine (CAS 78650-03-0) exemplifies the exciting possibilities at the intersection of medicinal chemistry and materials science. Its unique triazino-benzimidazole structure continues to inspire researchers across multiple disciplines, from drug discovery to advanced materials development. As synthetic techniques evolve and our understanding of structure-activity relationships deepens, this compound and its derivatives will likely play increasingly important roles in scientific innovation.